Benzenemethanamine, 3-methyl-2-(1-methylethoxy)-
Overview
Description
Benzenemethanamine, 3-methyl-2-(1-methylethoxy)- is a chemical compound with the molecular formula C11H17NO . It is used in various scientific research domains due to its unique properties.
Molecular Structure Analysis
The molecular structure of Benzenemethanamine, 3-methyl-2-(1-methylethoxy)- is represented by the formula C11H17NO . Further details about its structure are not available from the search results.Physical And Chemical Properties Analysis
Benzenemethanamine, 3-methyl-2-(1-methylethoxy)- has a molecular weight of 179.26 . Additional physical and chemical properties are not specified in the search results.Scientific Research Applications
Chiral Catalysts for Enantioselective Phase-Transfer Alkylation : (Eddine & Cherqaoui, 1995) discuss the use of chiral quaternary benzophenone hydrazonium salt derivatives as efficient catalysts for the enantioselective phase-transfer alkylation of N-(diphenylmethylene) benzenemethanamine.
Hepatic Biotransformation Study : In the study by (Wu et al., 2003), benzenemethanamine analogues were examined for their hepatic biotransformation in rats and humans, contributing to understanding the metabolic pathways of related compounds.
Anticonvulsant Activity of Schiff Bases : (Pandey & Srivastava, 2011) synthesized and characterized Schiff bases of benzenemethanamine derivatives, examining their potential as anticonvulsant agents.
Luminescent Properties of Metal-Organic Frameworks : The study by (Hou, Lin, & Chen, 2008) explores the luminescent properties of metal-organic frameworks involving benzenemethanamine derivatives, highlighting their potential in materials science.
DNA Methylation Patterns in Benzene Exposure : (Bollati et al., 2007) investigated DNA methylation patterns in subjects exposed to low-dose benzene, providing insights into the epigenetic effects of environmental pollutants.
Corrosion Inhibition of Carbon Steel : In the study by (Dagdag et al., 2019), epoxy pre-polymers derived from benzenemethanamine were examined for their effectiveness in inhibiting corrosion of carbon steel in an acidic medium.
Iron(III) Complexes for Photocytotoxicity : (Basu et al., 2014) synthesized Iron(III) complexes with benzenemethanamine derivatives, exploring their potential for photocytotoxic applications in medical imaging.
Mechanism of Action
The mechanism of action for Benzenemethanamine, 3-methyl-2-(1-methylethoxy)- is not specified in the search results. It is used in various scientific research domains, which suggests that its mechanism of action may vary depending on the specific application.
properties
IUPAC Name |
(3-methyl-2-propan-2-yloxyphenyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO/c1-8(2)13-11-9(3)5-4-6-10(11)7-12/h4-6,8H,7,12H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKJUAEMUDUGJSO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)CN)OC(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70730049 |
Source
|
| Record name | 1-{3-Methyl-2-[(propan-2-yl)oxy]phenyl}methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70730049 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
918812-01-8 |
Source
|
| Record name | 1-{3-Methyl-2-[(propan-2-yl)oxy]phenyl}methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70730049 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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